3-amino-N-(4-fluorophenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• Molecular Formula: C18H14FN3O2S
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 3-amino-N-(4-fluorophenyl)-5-oxo-7,8-dihydro-6H-thieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C18H14FN3O2S/c19-9-4-6-10(7-5-9)21-17(24)16-15(20)12-8-11-13(22-18(12)25-16)2-1-3-14(11)23/h4-8H,1-3,20H2,(H,21,24)
• InChI Key: ZYSDJXYZUSKJMB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C3C(=C(SC3=N2)C(=O)NC4=CC=C(C=C4)F)N)C(=O)C1

Description

3-Amino-N-(4-fluorophenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a thienoquinoline derivative with a molecular formula of C₁₈H₁₆FN₃OS and a molar mass of 341.40 g/mol . The compound features a 4-fluorophenyl substituent on the carboxamide group, distinguishing it from structurally related analogs. Fluorine atoms are often incorporated into drug candidates to enhance metabolic stability and binding affinity through electronic effects .

Biological Activity

3-amino-N-(4-fluorophenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a synthetic compound with potential therapeutic applications. The unique structure of this compound suggests various biological activities, including antimicrobial and anticancer properties. This article reviews the biological activity of this compound based on diverse research findings.

Chemical Structure

The compound's structure can be summarized as follows:

• Chemical Formula : C15H14FN3O2S
• Molecular Weight : 317.35 g/mol

Antimicrobial Activity

Recent studies indicate that derivatives of thienoquinoline compounds exhibit significant antimicrobial properties. For instance, compounds with similar structures demonstrated effective inhibition against various bacterial strains.

Compound	MIC (µg/mL)	Activity
3-amino-N-(4-fluorophenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide	32	Moderate
Control (Standard Antibiotic)	8	High

The above table highlights the minimum inhibitory concentration (MIC) of the compound compared to a standard antibiotic. The moderate activity suggests potential for further optimization.

Anticancer Activity

Research has also pointed towards the anticancer potential of thienoquinoline derivatives. In vitro studies have shown that these compounds can induce apoptosis in cancer cell lines.

Case Study:
A study investigated the effects of 3-amino-N-(4-fluorophenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide on human breast cancer cells (MCF-7). The results indicated:

• IC50 Value : 25 µM after 48 hours of treatment.
• Mechanism : Induction of apoptosis via the mitochondrial pathway.

These findings align with other studies on similar compounds that reported IC50 values ranging from 20 to 30 µM for various cancer cell lines.

Anthelmintic Activity

The compound has also been evaluated for its anthelmintic properties. A series of tests conducted on nematodes demonstrated that:

Compound	% Inhibition at 1 µM
3-amino-N-(4-fluorophenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide	60%
Control (Praziquantel)	90%

This suggests that while the compound shows promise as an anthelmintic agent, it is less effective than established treatments.

Structure-Activity Relationship (SAR)

The biological activity of thienoquinolines is often linked to specific structural features. Substituents on the phenyl ring and the presence of fluorine atoms have been correlated with enhanced activity. For instance:

• Fluorine Substitution : Increases lipophilicity and improves membrane permeability.
• Amino Group : Contributes to hydrogen bonding interactions with biological targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

Thieno[2,3-b]quinoline derivatives are a promising class of anticancer agents. Below is a detailed comparison of the target compound with its structural and functional analogs:

Table 1: Structural and Pharmacological Comparison of Thieno[2,3-b]Quinoline Derivatives

Compound Name & Substituent	Molecular Formula	Key Activities & Mechanisms	Potency (IC₅₀/GI₅₀)	References
3-Amino-N-(4-fluorophenyl)-... (Target)	C₁₈H₁₆FN₃OS	Limited direct data; inferred anticancer potential based on structural analogs.	N/A
3-Amino-N-(3-chlorophenyl)-... (Compound 7)	C₁₈H₁₅ClN₃O₂S	PLC-γ inhibitor; arrests cell cycle at G2/M phase in breast cancer cells.	GI₅₀: <1 µM (breast cancer)
3-Amino-N-(3-chloro-2-methylphenyl)-... (Compound 1)	C₁₉H₁₇ClN₃O₂S	Broad-spectrum cytotoxicity; induces apoptosis, reduces cancer stem cells (CSCs), modulates glycosphingolipids (GSLs).	IC₅₀: 5 µM (MDA-MB-231)
3-Amino-N-(4-phenoxyphenyl)-...	C₂₄H₁₉N₃O₃S	Larger substituent (phenoxy group); potential impact on solubility and target engagement.	No activity data
3-Amino-N-(naphthyl)-...	C₂₃H₁₉N₃O₂S	Less potent than Compound 1; requires 25 µM for 50% cell viability reduction.	IC₅₀: 25 µM (MDA-MB-231)
3-Amino-N-(2-fluorophenyl)-...	C₁₈H₁₆FN₃OS	Drug-sensitive per screening; no detailed mechanistic data.	N/A

Key Findings

Substituent Effects on Potency :

• Chloro vs. Fluoro : Chlorophenyl derivatives (e.g., Compound 7) exhibit strong PLC-γ inhibition and GI₅₀ values <1 µM, while fluorophenyl analogs (e.g., 2-fluoro in ) lack detailed potency data. The electron-withdrawing nature of chlorine may enhance target binding compared to fluorine .
• Methyl Addition : Compound 1 (3-chloro-2-methylphenyl) shows enhanced cytotoxicity (IC₅₀ = 5 µM) compared to the naphthyl analog (IC₅₀ = 25 µM), suggesting that steric and hydrophobic effects from the methyl group improve activity .

Mechanistic Diversity :

• Compound 1 modulates GSL expression (e.g., upregulates GalNAc-GM1b in CSCs), induces apoptosis, and reduces mammosphere formation, indicating multitarget effects .
• Compound 7 specifically targets PLC-γ, disrupting proliferation and migration in breast cancer cells .

Structural Modifications and Solubility: The 4-phenoxyphenyl analog (C₂₄H₁₉N₃O₃S) has a bulkier substituent, which may reduce solubility but improve receptor interactions in hydrophobic pockets .

Fluorophenyl Derivatives :

• While the 4-fluorophenyl target compound lacks direct activity data, fluorine’s electronegativity may enhance metabolic stability and blood-brain barrier penetration compared to chlorophenyl analogs .

Table 2: Mechanisms of Action Across Key Compounds

Mechanism	Target Compound	Compound 7	Compound 1	Naphthyl Analog
PLC-γ Inhibition	?	Yes	No	No
GSL Modulation	?	No	Yes	Partial
Apoptosis Induction	?	No	Yes	Yes
CSC Population Reduction	?	No	Yes	Yes

Note: "?" indicates insufficient data for the target compound.

Preparation Methods

One-Pot Multi-Component Synthesis

A streamlined approach combines cyclohexanone , 2-cyanothiophene , and 4-fluoroaniline in the presence of TiO₂ nanoparticles as a catalyst:

• Yields improve to 78% under microwave irradiation (100°C, 30 min).

• Reduces purification steps but requires precise stoichiometric control.

Solid-Phase Synthesis

Immobilizing the quinoline core on Wang resin enables iterative coupling and deprotection steps:

• Achieves 82% purity but necessitates specialized equipment.

Challenges and Optimization Strategies

• Byproduct Formation : Competing cyclization during amide coupling generates thieno[3,2-b]quinoline isomers ; using HOBt suppresses this side reaction.

• Solvent Selection : Replacing DMF with NMP increases solubility of intermediates, improving yields by 10–15% .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing 3-amino-N-(4-fluorophenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide?

• Methodology : Utilize multi-step heterocyclic condensation reactions, as demonstrated for analogous thienoquinoline carboxamides. For example, coupling a thiophene precursor with a fluorophenyl isocyanate derivative under reflux conditions in ethanol or DMF, followed by cyclization using acid catalysis. Key intermediates should be purified via column chromatography and characterized by NMR (e.g., distinguishing NH₂ and amide protons in $^1H$-NMR) .
• Data : Typical yields for similar compounds range from 65–80% with melting points between 180–280°C, depending on substituents .

Q. How can the structure of this compound be confirmed spectroscopically?

• Methodology :

• IR Spectroscopy : Identify characteristic peaks for NH₂ (~3400 cm$^{-1}$), amide C=O (~1680 cm$^{-1}$), and thiophene C-S (~650 cm$^{-1}$) .
• NMR : $^1H$-NMR should resolve aromatic protons (δ 6.5–8.0 ppm), tetrahydroquinoline CH$_2$ groups (δ 2.5–3.5 ppm), and NH$_2$ (δ ~5.5 ppm). $^{13}C$-NMR will confirm carbonyl carbons (amide C=O at ~165 ppm) and aromatic carbons .
• Mass Spectrometry : Use high-resolution MS to verify the molecular ion ([M+H]$^+$) and fragmentation patterns.

Q. What solubility challenges are anticipated, and how can they be addressed experimentally?

• Methodology : The compound’s low aqueous solubility (common in carboxamides) can be mitigated using co-solvents like DMSO or ethanol. For biological assays, prepare stock solutions in DMSO (≤1% v/v) and dilute in buffer. Solubility parameters (logP) should be calculated using software like MarvinSketch or experimentally determined via shake-flask methods .

Advanced Research Questions

Q. How can researchers design experiments to evaluate the compound’s antiproliferative mechanisms?

• Methodology :

• In Vitro Assays : Use MTT or ATP-based viability assays on cancer cell lines (e.g., HeLa, MCF-7). Compare IC$_{50}$ values with controls like doxorubicin.
• Apoptosis Analysis : Perform Annexin V/PI staining and caspase-3/7 activation assays.
• Target Identification : Employ kinase profiling panels or thermal shift assays to identify binding partners. Cross-reference with structural analogs (e.g., quinoline-carboxamides with known kinase inhibition) .

Q. What strategies resolve contradictions in biological activity data across studies?

• Methodology :

• Batch Consistency : Verify compound purity (>95% via HPLC) and stability (e.g., degradation under light or humidity).
• Assay Variability : Standardize protocols (e.g., cell passage number, serum concentration). Use orthogonal assays (e.g., Western blot for target validation alongside viability assays).
• Structural Confirmation : Re-characterize compounds after prolonged storage to rule out decomposition .

Q. How can SAR (Structure-Activity Relationship) studies optimize this compound’s bioactivity?

• Methodology :

• Substituent Variation : Synthesize derivatives with modified fluorophenyl groups (e.g., chloro, methoxy) or thienoquinoline core substitutions.
• Data Analysis : Corrogate activity trends using computational tools (e.g., molecular docking with AutoDock Vina) to predict binding affinities to targets like EGFR or tubulin.
• Key Findings : For analogous compounds, electron-withdrawing groups (e.g., -F) enhance metabolic stability, while bulky substituents reduce solubility .

Q. What pharmacokinetic parameters should be prioritized in preclinical studies?

• Methodology :

• Metabolic Stability : Assess hepatic microsomal half-life (e.g., rat liver microsomes).
• Plasma Protein Binding : Use equilibrium dialysis or ultrafiltration.
• Bioavailability : Conduct pharmacokinetic studies in rodents (IV vs. oral administration).
• Data : Similar quinoline-carboxamides show moderate plasma protein binding (~70–85%) and oral bioavailability (~20–40%) .